![molecular formula C12H19NO3 B6237541 rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate CAS No. 1932072-84-8](/img/no-structure.png)
rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
Description
This compound is also known by its IUPAC name, tert-butyl (1S,4S,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate . It has a molecular weight of 198.27 . The compound is stored at 4 degrees Celsius and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3/t6-,7-,8-/m0/s1 .Physical And Chemical Properties Analysis
As mentioned earlier, this compound is in liquid form and is stored at 4 degrees Celsius . It has a molecular weight of 198.27 .Safety and Hazards
The compound has been labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent acetylation of the amine. The final step involves the esterification of the carboxylic acid with tert-butyl alcohol.", "Starting Materials": [ "2-aminobutane", "acetic anhydride", "p-toluenesulfonic acid", "tert-butyl alcohol", "1,3-dibromopropane", "sodium bicarbonate", "sodium chloride", "sodium sulfate" ], "Reaction": [ "Protection of the amine group with acetic anhydride and p-toluenesulfonic acid", "Formation of the bicyclic ring system by reaction of the protected amine with 1,3-dibromopropane in the presence of sodium bicarbonate", "Deprotection of the amine group by treatment with sodium bicarbonate", "Acetylation of the amine with acetic anhydride", "Esterification of the carboxylic acid with tert-butyl alcohol in the presence of p-toluenesulfonic acid", "Purification of the final product by recrystallization from a suitable solvent" ] } | |
CAS RN |
1932072-84-8 |
Product Name |
rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
Molecular Formula |
C12H19NO3 |
Molecular Weight |
225.3 |
Purity |
95 |
Origin of Product |
United States |
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